Cas no 1774-28-3 (4-Bromo-4'-(methylsulfonyl)-1,1'-biphenyl)

4-Bromo-4'-(methylsulfonyl)-1,1'-biphenyl is a biphenyl derivative featuring bromo and methylsulfonyl functional groups at the 4 and 4' positions, respectively. This compound serves as a valuable intermediate in organic synthesis, particularly in cross-coupling reactions and the preparation of pharmaceuticals or advanced materials. The bromo group enhances reactivity for further functionalization, while the methylsulfonyl moiety contributes to electron-withdrawing properties, influencing molecular stability and reactivity. Its well-defined structure and high purity make it suitable for precise synthetic applications. The compound is commonly utilized in research settings for developing novel chemical entities, offering versatility in constructing complex molecular architectures.

4-Bromo-4'-(methylsulfonyl)-1,1'-biphenyl structure

1774-28-3 structure

Product Name:4-Bromo-4'-(methylsulfonyl)-1,1'-biphenyl

CAS No:1774-28-3

MF:C₁₃H₁₁BrO₂S

MW:311.194241762161

CID:1036795

PubChem ID:58623063

Update Time:2025-10-12

4-Bromo-4'-(methylsulfonyl)-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-4'-(methylsulfonyl)-1,1'-biphenyl
- 1-(4-bromophenyl)-4-methylsulfonylbenzene
- 4'-BROMO-4-(METHANESULFONYL)-BIPHENYL
- 4'-Bromo-4-methanesulfonyl-biphenyl
- CS-0448182
- SCHEMBL5908704
- A1-07911
- XPTINVFKRYFGCA-UHFFFAOYSA-N
- AM807916
- 4-Bromo-4'-(methanesulfonyl)-1,1'-biphenyl
- 4'-Bromo-4-methanesulfonylbiphenyl
- DTXSID60729548
- 4/'-Bromo-4-methanesulfonyl-biphenyl
- 1774-28-3
- Inchi： 1S/C13H11BrO2S/c1-17(15,16)13-8-4-11(5-9-13)10-2-6-12(14)7-3-10/h2-9H,1H3
- InChI Key： XPTINVFKRYFGCA-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C1C=CC(=CC=1)S(C)(=O)=O

Computed Properties

Exact Mass: 309.96631g/mol
Monoisotopic Mass: 309.96631g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 331
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 42.5Å²

4-Bromo-4'-(methylsulfonyl)-1,1'-biphenyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019117475-1g	4-Bromo-4'-(methylsulfonyl)-1,1'-biphenyl	1774-28-3	95%	1g	530.00 USD	2021-06-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1518849-1g	4-Bromo-4'-(methylsulfonyl)-1,1'-biphenyl	1774-28-3	98%	1g	￥6084	2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1518849-5g	4-Bromo-4'-(methylsulfonyl)-1,1'-biphenyl	1774-28-3	98%	5g	￥16406	2023-04-15
A2B Chem LLC	AF08967-1g	4'-Bromo-4-methanesulfonyl-biphenyl	1774-28-3	95%	1g	$717.00	2024-04-20
A2B Chem LLC	AF08967-5g	4'-Bromo-4-methanesulfonyl-biphenyl	1774-28-3	95%	5g	$2077.00	2024-04-20
Ambeed	A333364-1g	4-Bromo-4'-(methylsulfonyl)-1,1'-biphenyl	1774-28-3	95+%	1g	$495.0	2024-04-22
Crysdot LLC	CD12131886-1g	4-Bromo-4'-(methylsulfonyl)-1,1'-biphenyl	1774-28-3	95+%	1g	$614	2024-07-24